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Compound of Interest

Compound Name: Fluopsin C

Cat. No.: B14170345

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for handling Fluopsin C, including operational and disposal
plans.

Personal Protective Equipment (PPE)

When handling Fluopsin C, it is crucial to use appropriate personal protective equipment to
prevent exposure.[1] The following table summarizes the required PPE:
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Body Part Protective Equipment Specifications

o Must meet ANSI Z.87.1 1989
Safety glasses with side- )
) ) standard. A face shield may be
Eyes/Face shields or chemical safety

required for splash hazards.[2]
goggles.[1]

[3]

] ] Inspect gloves before use.[2]
Chemical-resistant gloves
) o ] Wear a lab coat buttoned and
Skin (e.g., nitrile).[2] Protective ) )
i covering as much skin as
clothing.[1] Laboratory coat. )
possible.[2]

Use if engineering controls

(e.g., fume hood) are

Respiratory Respirator (if necessary). ) o
insufficient to control exposure
to dust or fumes.[2]
Shoes must cover the entire
Feet Closed-toe shoes.

foot.[2]

Hazard Identification and Precautionary Statements

Fluopsin C is classified with the following hazards, and the corresponding precautionary
statements should be strictly followed.
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Hazard Class

Hazard Statement

Precautionary Statement

Skin Irritation (Category 2)[1]

H315: Causes skin irritation.[1]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[1]
P302+P352: IF ON SKIN:
Wash with plenty of soap and

water.[1]

Eye Irritation (Category 2)[1]

H319: Causes serious eye

irritation.[1]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Respiratory Irritation (Category
3)1]

H335: May cause respiratory

irritation.[1]

P304+P340: IF INHALED:
Remove casualty to fresh air
and keep at rest in a position

comfortable for breathing.[1]

First Aid Measures

In case of exposure to Fluopsin C, immediate first aid is critical.
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Exposure Route First Aid Procedure

Wash with plenty of soap and water.[1] Remove

Skin Contact contaminated clothing and wash before reuse.

[1]

Rinse cautiously with water for several minutes.
Eye Contact [1] Remove contact lenses, if present and easy

to do, and continue rinsing.[1]

Remove the individual to fresh air and keep
them at rest in a comfortable position for
Inhalation breathing.[1] If breathing is irregular or stops,

administer artificial respiration. Call a physician.

[1]

Avoid ingestion.[1] If swallowed, seek immediate

Ingestion . .
medical attention.

Operational and Disposal Plans

A clear plan for handling and disposing of Fluopsin C is essential for laboratory safety.

Handling and Storage

Proper handling and storage procedures minimize the risk of exposure and maintain the
integrity of the compound.

Aspect Procedure

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1] Avoid

Handling
prolonged or repeated exposure.[1] Wash
thoroughly after handling.[1]
Store in a well-ventilated place.[1] Keep the
Storage

container tightly closed.[1]

Spill and Disposal Procedures
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In the event of a spill or when disposing of Fluopsin C, follow these guidelines:

Procedure Steps

Ventilate the affected area.[1] Collect the spilled
material in closed and suitable containers for

Spill Cleanup
disposal.[1] Thoroughly clean the contaminated
areas.[1]
Dissolve or mix the material with a combustible
solvent and burn in a chemical incinerator
Disposal equipped with an afterburner and exhaust air.[1]

Dispose of waste according to applicable laws.

[1]

Experimental Workflow for Handling Fluopsin C

The following diagram outlines the standard workflow for handling Fluopsin C in a laboratory
setting.

Caption: Workflow for safe handling of Fluopsin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14170345#personal-protective-equipment-for-
handling-fluopsin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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